
Elucidation of the Chemical Structure of
Rauvoyunine B: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rauvoyunine B

Cat. No.: B15587576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure elucidation

of Rauvoyunine B, a picraline-type indole alkaloid. The information presented is based on the

initial isolation and characterization of this natural product from the aerial parts of Rauvolfia

yunnanensis. This document details the experimental methodologies employed and presents

the key spectroscopic data that were instrumental in determining its complex molecular

architecture.

Isolation of Rauvoyunine B
Rauvoyunine B was first isolated from the aerial parts of the plant Rauvolfia yunnanensis. The

dried and powdered plant material underwent an exhaustive extraction and separation process

to yield the pure compound.

Experimental Protocol: Extraction and Isolation

Extraction: The air-dried and powdered aerial parts of Rauvolfia yunnanensis were

percolated with 90% ethanol at room temperature. The resulting extract was then

concentrated under reduced pressure to yield a crude residue.

Acid-Base Partitioning: The crude extract was suspended in a 0.5% aqueous solution of

hydrochloric acid and partitioned with ethyl acetate to remove neutral and weakly basic
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compounds. The acidic aqueous layer, containing the alkaloids, was then basified with

ammonia solution to a pH of 9-10.

Alkaloid Extraction: The basified solution was subsequently extracted with a mixture of

chloroform and isopropanol (4:1, v/v) to obtain the total alkaloids.

Chromatographic Separation: The total alkaloids were subjected to repeated column

chromatography over silica gel, Sephadex LH-20, and preparative HPLC to afford the pure

Rauvoyunine B.

Spectroscopic Data and Structure Elucidation
The definitive structure of Rauvoyunine B was established through a combination of advanced

spectroscopic techniques, including High-Resolution Electrospray Ionization Mass

Spectrometry (HRESIMS), and one- and two-dimensional Nuclear Magnetic Resonance (NMR)

spectroscopy.

2.1. Mass Spectrometry

High-resolution mass spectrometry provided the molecular formula for Rauvoyunine B.

Technique Result Interpretation

HRESIMS m/z 409.1687 [M+Na]⁺
Molecular Formula:

C₂₁H₂₆N₂O₅

2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra of Rauvoyunine B were recorded in deuterated chloroform

(CDCl₃). The assignments were confirmed by a series of 2D NMR experiments, including ¹H-¹H

COSY, HSQC, and HMBC.

Table 1: ¹H NMR Data for Rauvoyunine B (500 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

1 8.05 br s

3 4.15 m

5α 2.50 m

5β 3.10 m

6α 2.15 m

6β 2.30 m

9 7.49 d 7.5

10 7.12 t 7.5

11 7.18 t 7.5

12 7.35 d 7.5

14α 1.80 m

14β 2.05 m

15 2.85 m

18 1.05 d 6.5

19 4.25 q 6.5

21α 4.10 d 12.0

21β 4.45 d 12.0

OMe 3.75 s

OAc 2.10 s

Table 2: ¹³C NMR Data for Rauvoyunine B (125 MHz, CDCl₃)
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Position δC (ppm) Position δC (ppm)

2 175.5 14 30.2

3 55.8 15 35.5

5 52.1 16 108.5

6 21.8 17 170.1

7 55.2 18 15.2

8 135.1 19 70.5

9 118.2 20 130.5

10 119.8 21 65.8

11 122.1 OMe 52.5

12 111.2 OAc 21.1, 170.8

13 145.5

Logical Workflow for Structure Elucidation
The process of elucidating the structure of Rauvoyunine B followed a logical progression from

initial isolation to the final confirmation of its chemical architecture. This workflow is visualized

in the diagram below.
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Caption: Workflow for the structure elucidation of Rauvoyunine B.
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This in-depth guide provides a foundational understanding of the methodologies and data

interpretation that led to the successful elucidation of the chemical structure of Rauvoyunine
B. For further details, researchers are encouraged to consult the primary literature on the

isolation and characterization of this compound.

To cite this document: BenchChem. [Elucidation of the Chemical Structure of Rauvoyunine
B: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587576#rauvoyunine-b-chemical-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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